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Compound of Interest

Compound Name:
(4-nitrophenyl)methyl 2-

oxoacetate

CAS No.: 64370-35-0

Cat. No.: B3055382

Get Quote

Executive Summary: Immediate Action Card
Compound: (4-nitrophenyl)methyl 2-oxoacetate CAS: 57699-27-1 Synonyms:p-Nitrobenzyl

glyoxylate; Methyl 2-(4-nitrophenyl)-2-oxoacetate Primary Hazard Class: Irritant

(Skin/Eye/Respiratory), Harmful if Swallowed.[1][2][3] Disposal Method: High-temperature

incineration equipped with afterburner and scrubber. Critical Prohibition:DO NOT dispose of via

sanitary sewer or trash. DO NOT autoclave (potential for volatilization/reaction).

Chemical Profile & Hazard Identification
Before initiating any disposal workflow, the operator must validate the chemical identity and

understanding of its reactive properties. This compound combines a glyoxylate moiety (reactive

aldehyde/ketone character) with a p-nitrobenzyl group (combustible, potential nitrogen oxide

release upon decomposition).
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Parameter Data

CAS Number 57699-27-1

Molecular Formula C₉H₇NO₅

Physical State Solid (Pale yellow to yellow-brown)

Signal Word WARNING

GHS Hazard Statements

H302: Harmful if swallowed.H315: Causes skin

irritation.H319: Causes serious eye

irritation.H335: May cause respiratory irritation.

[1][2][3][4][5]

Reactivity Profile
Sensitive to strong bases (hydrolysis of ester).

Incompatible with strong oxidizing agents.[6][7]

Pre-Disposal Segregation & Stabilization
Proper segregation prevents cross-reactivity in waste drums. (4-nitrophenyl)methyl 2-
oxoacetate must be isolated from incompatible streams before pickup.

Compatibility Matrix
Compatible: Non-halogenated organic solvents (Acetone, Methanol, Ethyl Acetate),

Halogenated solvents (DCM, Chloroform - if waste stream permits).

Incompatible (DO NOT MIX):

Strong Bases (NaOH, KOH): Rapid hydrolysis leads to the formation of p-nitrobenzyl

alcohol and glyoxylic acid byproducts, potentially generating heat.

Strong Oxidizers (Peroxides, Nitric Acid): Risk of uncontrolled oxidation of the organic

framework.

Reducing Agents: Potential reduction of the nitro group.

Storage for Disposal:
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Store solid waste in a sealed, wide-mouth HDPE or glass container.

Label clearly as "Hazardous Waste - Toxic/Irritant - Organic Solid".

Keep container in a cool, dry, well-ventilated area away from light until pickup.

Disposal Decision Logic (Workflow)
The following decision tree illustrates the correct routing for different waste states of (4-
nitrophenyl)methyl 2-oxoacetate.
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Waste Identification:
(4-nitrophenyl)methyl 2-oxoacetate
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Figure 1:Operational workflow for segregating and processing (4-nitrophenyl)methyl 2-
oxoacetate waste streams.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid (Expired or Unwanted)
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Rationale: Dissolving the solid facilitates efficient combustion in liquid injection incinerators,

often the standard for organic chemical waste.

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, N95

particulate respirator (if fume hood airflow is insufficient).

Solvent Selection: Choose a compatible combustible solvent such as Acetone, Ethanol, or

Methanol.

Dissolution:

Place the solid in a fume hood.[7]

Slowly add the solid to the solvent (approx. 5-10% w/v concentration) in a beaker.

Stir until fully dissolved.

Transfer: Pour the solution into the appropriate Organic Waste Carboy (Halogenated or Non-

Halogenated depending on the solvent used).

Rinsing: Triple rinse the original container with a small volume of solvent and add rinsate to

the waste carboy.

Labeling: Update the waste tag to include "(4-nitrophenyl)methyl 2-oxoacetate" and its

approximate concentration.

Protocol B: Disposal of Solid Contaminated Debris
Applies to: Weighing boats, contaminated gloves, paper towels from spill cleanup.

Collection: Collect all dry waste in a dedicated "Solid Hazardous Waste" container (often a

wide-mouth drum or a clear polyethylene bag inside a box).

Sealing: If using bags, "gooseneck" seal the bag with tape to prevent dust release.

Labeling: Affix a hazardous waste label. Explicitly list "p-Nitrobenzyl glyoxylate debris" to

alert downstream handlers of potential irritant dust.
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Disposal: Arrange for pickup by your facility's EHS (Environmental Health & Safety)

department for incineration.

Protocol C: Spill Cleanup Procedure
Scenario: Powder spill on the benchtop.

Isolate: Evacuate non-essential personnel. Mark the area.

Protect: Don PPE including respiratory protection to avoid inhaling dust.[2][8][9]

Contain:

Do not dry sweep. This generates airborne dust.

Cover the spill with a paper towel dampened with water or acetone.

Cleanup:

Wipe up the material, working from the outside in.[10]

Place all used towels and debris into a heavy-duty plastic bag.

Clean the surface with soap and water to remove final residues.[2][11]

Finish: Seal the bag, label as hazardous waste (Protocol B), and wash hands thoroughly.

Regulatory Compliance & Documentation
Compliance with local regulations (e.g., EPA RCRA in the US) is mandatory.

RCRA Classification (USA): While this specific compound may not be a listed P- or U-coded

waste, it exhibits characteristics of Ignitability (if in solvent) and Toxicity. It should be treated

as a hazardous chemical waste.

Waste Labeling Requirements:

Full Chemical Name: Do not use abbreviations or formulas. Use "(4-nitrophenyl)methyl
2-oxoacetate".[1][4][5]
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Hazards checked: Toxic, Irritant.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methyl 2-(4-nitrophenyl)-2-oxoacetate | 57699-27-1 [sigmaaldrich.com]

2. angenechemical.com [angenechemical.com]

3. Ethyl Glyoxylate Polymer form | 924-44-7 | TCI AMERICA [tcichemicals.com]

4. echemi.com [echemi.com]

5. Methyl 2-(4-nitrophenyl)-2-oxoacetate | 57699-27-1 [sigmaaldrich.com]

6. fishersci.com [fishersci.com]

7. assets.thermofisher.com [assets.thermofisher.com]

8. aksci.com [aksci.com]

9. dentistry.ouhsc.edu [dentistry.ouhsc.edu]

10. pubs.nmsu.edu [pubs.nmsu.edu]

11. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Operational Guide: Proper Disposal of (4-
nitrophenyl)methyl 2-oxoacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055382/docs#operational-guide-proper-disposal-of-
4-nitrophenyl-methyl-2-oxoacetate]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.angenechemical.com/sds/922-68-9.pdf
https://www.fishersci.com/store/msds?partNumber=AC376040050&countryCode=US&language=en
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah99c5b6f5
https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bd099fb
https://www.echemi.com/produce/pr23112785947-methyl-2-4-nitrophenyl-2-oxoacetate.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah99c5b6f5
https://pubchem.ncbi.nlm.nih.gov/compound/57699-27-1
https://www.benchchem.com/product/b3055382?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bd099fb
https://www.angenechemical.com/sds/922-68-9.pdf
https://www.tcichemicals.com/MX/en/p/G0264
https://www.echemi.com/produce/pr23112785947-methyl-2-4-nitrophenyl-2-oxoacetate.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah99c5b6f5
https://www.fishersci.com/store/msds?partNumber=AC376040050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19207~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2001:54:58~~Ethyl%20glyoxylate%20%20ca%2050%%20solution%20in%20toluene~~
https://aksci.com/sds/5198DM_SDS.pdf
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/4-Nitrophenyl%20Acetate%20-%20Sigma.pdf?ver=2023-01-17-092109-763
https://pubs.nmsu.edu/_g/G312.pdf
https://www.fishersci.com/store/msds?partNumber=AC128750050&productDescription=4-NITROPHENYL+ACETATE%2C+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b3055382/docs#operational-guide-proper-disposal-of-4-nitrophenyl-methyl-2-oxoacetate
https://www.benchchem.com/product/b3055382/docs#operational-guide-proper-disposal-of-4-nitrophenyl-methyl-2-oxoacetate
https://www.benchchem.com/product/b3055382/docs#operational-guide-proper-disposal-of-4-nitrophenyl-methyl-2-oxoacetate
https://www.benchchem.com/product/b3055382/docs#operational-guide-proper-disposal-of-4-nitrophenyl-methyl-2-oxoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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